(3S,3'R)-4-Methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione

• CAS No.: 20007-87-8
• Product Name: (3S,3'R)-4-Methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 4-methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione
• Standard InChI: InChI=1S/C17H14N2O3/c1-19-15(20)12-9-5-6-10-13(12)18-16(21)17(19)14(22-17)11-7-3-2-4-8-11/h2-10,14H,1H3,(H,18,21)
• Standard InChIKey: APLKWZASYUZSBL-PBHICJAKSA-N
• Isomeric SMILES: CN1C(=O)C2=CC=CC=C2NC(=O)[C@@]13[C@H](O3)C4=CC=CC=C4
• SMILES: CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4
• Appearance: Solid powder
• Description: Cyclopenin, also known as NSC 114538 and NSC 604989, is an inhibitor of acetylcholinesterase (AChE; IC50 = 2.04 μM for human recombinant AChE).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC 604989; NSC-604989; NSC604989; NSC 114538; NSC-114538; NSC114538; Cyclopenin,
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• PubChem Compound: 271117
• Last Modified: Nov 11 2021